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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671 Get Quote

This technical guide provides a comprehensive overview of the properties, safety information,

and experimental protocols related to sodium metasilicate nonahydrate. It is intended for

researchers, scientists, and professionals in drug development and other relevant scientific

fields.

Physicochemical Properties
Sodium metasilicate nonahydrate is a hydrated salt of silicic acid. It is a white, crystalline, or

granular powder that is highly soluble in water, producing a strongly alkaline solution.[1]

Table 1: General and Physicochemical Properties of Sodium Metasilicate Nonahydrate
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Property Value Reference(s)

Chemical Formula Na₂SiO₃·9H₂O [1][2]

CAS Number 13517-24-3 [1][2]

Molecular Weight 284.20 g/mol [2]

Appearance
White, colorless crystals or fine

powder
[1]

Odor Odorless [1]

Melting Point ~48°C - 72°C (decomposes) [1][3]

Solubility Highly soluble in water [1][4]

pH (1% solution) Strongly alkaline [1]

Density 2.614 g/cm³ (for anhydrous) [5]

Safety and Hazard Information
Sodium metasilicate nonahydrate is classified as a corrosive substance and requires careful

handling to avoid severe skin burns and eye damage.[2][6] It is also known to cause respiratory

irritation.[2][7]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference(s)

Hazard H314

Causes severe skin

burns and eye

damage

[2]

H335
May cause respiratory

irritation
[2][7]

H290
May be corrosive to

metals
[6][8]

Precautionary P260

Do not breathe

dust/fume/gas/mist/va

pors/spray

[7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[2]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[2]

P310

Immediately call a

POISON CENTER or

doctor/physician

[2]

Experimental Protocols
The following are representative methodologies for determining key physicochemical properties

of sodium metasilicate nonahydrate, based on standard laboratory practices and OECD

guidelines.
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Determination of Melting Point
Principle: This protocol is based on the capillary method, a standard technique for determining

the melting point of a solid crystalline substance.

Methodology:

Sample Preparation: A small amount of finely powdered, dry sodium metasilicate
nonahydrate is packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or a

digital temperature sensor is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate of 1-2°C per minute.

The temperature at which the substance begins to melt (onset of liquefaction) and the

temperature at which it is completely liquid are recorded. Due to decomposition, the

melting point may be observed as a range.

Data Analysis: The melting point is reported as a range from the onset to the completion of

melting.

Determination of pH of an Aqueous Solution
Principle: This protocol describes the potentiometric measurement of the pH of a 1% (w/v)

aqueous solution of sodium metasilicate nonahydrate using a calibrated pH meter.

Methodology:

Solution Preparation: 1.0 g of sodium metasilicate nonahydrate is accurately weighed and

dissolved in deionized water in a 100 mL volumetric flask. The solution is made up to the

mark with deionized water and mixed thoroughly.
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Apparatus: A pH meter with a glass electrode, calibrated using standard buffer solutions

(e.g., pH 7, 10, and 12).

Procedure:

The pH meter is calibrated according to the manufacturer's instructions.

The electrode is rinsed with deionized water and then with a small portion of the sample

solution.

The electrode is immersed in the 1% sodium metasilicate nonahydrate solution, and the

pH reading is allowed to stabilize.

The stable pH value is recorded.

Data Analysis: The pH of the solution is reported to two decimal places.

Determination of Aqueous Solubility
Principle: This protocol is based on a dynamic method for determining the solubility of a

substance in water at a specific temperature.

Methodology:

Apparatus: A thermostatically controlled water bath with a magnetic stirrer, a quartz vessel,

and a calibrated thermometer.

Procedure:

A known volume of deionized water is placed in the quartz vessel and allowed to reach

thermal equilibrium in the water bath at the desired temperature (e.g., 25°C).

Sodium metasilicate nonahydrate is added to the water in small, pre-weighed

increments while stirring continuously.

The additions are continued until a small amount of undissolved solid remains, indicating

that the solution is saturated.
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The total mass of the dissolved solid is recorded.

Data Analysis: The solubility is calculated and expressed as grams of solute per 100 grams

of solvent ( g/100 g H₂O).

Safe Handling and Storage Workflow
The following diagram illustrates a logical workflow for the safe handling and storage of

corrosive solids like sodium metasilicate nonahydrate.
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Receipt of Chemical

Store in a Cool, Dry,
Well-Ventilated Area

Away from Acids

Inspect Container

Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat/Coveralls

Prepare for Use

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Avoid Dust Generation

Spill Occurs

If Spill Occurs

Use in Experiment

Spill Cleanup Procedure:
1. Evacuate Area
2. Wear Full PPE

3. Neutralize (if safe)
4. Absorb with Inert Material

5. Collect in a Labeled Container

Yes

Dispose of Waste According to
Local, State, and Federal Regulations

End of Workflow

After Use

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling and storage of corrosive solids.
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Applications
Sodium metasilicate nonahydrate is a versatile chemical with a wide range of industrial

applications, including:

Detergents and Cleaning Products: It acts as a powerful cleaning agent and degreaser due

to its high alkalinity.[1][4]

Ceramics: It is used as a deflocculant in ceramic slips to reduce viscosity.

Construction: It is utilized as a binder in cements and other construction materials.[9]

Pulp and Paper Industry: It is employed in the de-inking of recycled paper and as a

bleaching aid.

Textile Processing: It is used as a scouring and bleaching agent.[4]

Reactivity and Stability
Sodium metasilicate nonahydrate is stable under normal conditions.[1] However, it is a

hygroscopic substance and will absorb moisture from the air. It is incompatible with strong

acids, with which it can react exothermically.[10] Contact with certain metals may produce

flammable hydrogen gas. When heated to decomposition, it may emit toxic fumes of sodium

oxide and silicon oxides.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-silicate-nonahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-silicate-nonahydrate
http://www.kchn.pg.gda.pl/didactics/skrypt_lab/lab_gtm_salts.pdf
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.researchgate.net/publication/263957548_Measurement_and_Chemical_Modeling_of_the_Solubility_of_Na2SiO3_center_dot_9H2O_and_Na2SiO3_in_Concentrated_NaOH_Solution_from_288_to_353_K
https://www.scribd.com/document/681541625/e6db3a21-046b-43eb-a7be-237031437d28
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/Sodium_metasilicate
https://www.benchchem.com/product/b080671#sodium-metasilicate-nonahydrate-cas-number-13517-24-3-properties
https://www.benchchem.com/product/b080671#sodium-metasilicate-nonahydrate-cas-number-13517-24-3-properties
https://www.benchchem.com/product/b080671#sodium-metasilicate-nonahydrate-cas-number-13517-24-3-properties
https://www.benchchem.com/product/b080671#sodium-metasilicate-nonahydrate-cas-number-13517-24-3-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

